Cas no 13673-62-6 (2-(Methylthio)benzodoxazole)
2-(Methylthio)benzodoxazole structure
Product Name:2-(Methylthio)benzodoxazole
CAS No:13673-62-6
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00160027
CID:87090
PubChem ID:253660225
Update Time:2025-04-18
2-(Methylthio)benzodoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylthio)benzo[d]oxazole
- 7004 2-METHYLTHIOBENZOXAZOLE
- 2-(Methylthio)benzoxazole
- 2-Methylthiobenzoxazole
- 2-methylsulfanyl-1,3-benzoxazole
- 2-Methylthio Benzoxazole
- 2-METHYLTHIO BENZOXAZOLE 99%
- Benzoxazole, 2-(methylthio)-
- 2-methylsulfanyl-benzooxazole
- 2-methylthio-1-H-benzoxazole
- 2-(methylthio)-1,3-benzoxazole
- 2-(METHYLSULFANYL)-1,3-BENZOXAZOLE
- methylthiobenzoxazole;
- PubChem21889
- 2-methylmercaptobenzoxazole
- 2-methylmercapto-benzoxazole
- 2-(Methylthio)benzoxazole;
- 2-methylsulfanyl-benzoxazole;
- 2-methylthio-1-H-benzoxa
- 13673-62-6
- FS-3713
- CBXAWZGFEDZKFR-UHFFFAOYSA-N
- DTXSID50400339
- 2-methylsulfanyl-1,3-benzoxazole;2-(Methylthio)benzo[d]oxazole
- FT-0602035
- A807120
- CHEMBL4247662
- MFCD00160027
- CS-W021447
- M2454
- AKOS006242244
- SCHEMBL9545455
- FT-0652759
- SCHEMBL303847
- DS-2598
- DB-028167
- 2-(Methylthio)benzodoxazole
-
- MDL： MFCD00160027
- Inchi： 1S/C8H7NOS/c1-11-8-9-6-4-2-3-5-7(6)10-8/h2-5H,1H3
- InChI Key： CBXAWZGFEDZKFR-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 165.02500
- Monoisotopic Mass: 165.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 51.3
Experimental Properties
- Color/Form: No data available
- Density: 1.2370
- Melting Point: No data available
- Boiling Point: 122°C/8mmHg(lit.)
- Flash Point: 119°C
- Refractive Index: 1.6120 to 1.6170
- PSA: 51.33000
- LogP: 2.54970
- λmax: 278(MeOH)(lit.)
2-(Methylthio)benzodoxazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,Room Temperature
2-(Methylthio)benzodoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Methylthio)benzodoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A244947-1g |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 98% | 1g |
$6.0 | 2025-02-26 | |
| Ambeed | A244947-5g |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 98% | 5g |
$23.0 | 2025-02-26 | |
| Ambeed | A244947-25g |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 98% | 25g |
$85.0 | 2025-02-26 | |
| Ambeed | A244947-100g |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 98% | 100g |
$339.0 | 2025-02-26 | |
| TRC | M219750-50mg |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219750-100mg |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219750-500mg |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 500mg |
$ 95.00 | 2022-06-04 | ||
| Apollo Scientific | OR917863-5g |
2-Methylthiobenzoxazole |
13673-62-6 | 97+% | 5g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | OR917863-25g |
2-Methylthiobenzoxazole |
13673-62-6 | 97+% | 25g |
£59.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M12120-25g |
2-(Methylthio)benzo[d]oxazole |
13673-62-6 | 25g |
¥616.0 | 2021-09-08 |
2-(Methylthio)benzodoxazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
13673-62-6 (2-(Methylthio)benzodoxazole) Related Products
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- 439608-25-0(5-Fluoro-2-methylsulfanyl-benzooxazole)
- 101291-22-9(Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-)
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